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Get Quote

Key Characteristics of PF-06422913

The table below summarizes the core quantitative and qualitative data for PF-06422913.

Property Description

Mechanism Negative Allosteric Modulator (NAM) of mGluR5 [1] [2]

Biological Activity Potent and selective mGluR5 negative allosteric modulator [1]

Chemical Formula C18H13F3N6O [1]

Molecular Weight 386.33 g/mol [1]

CAS Number 1539296-46-2 [1] [3]

Purity ≥98% (HPLC) [3]
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Metabotropic glutamate receptor 5 (mGluR5) is a Gq-protein-coupled receptor (GPCR) predominantly

expressed at postsynaptic neuronal sites [4]. Its activation triggers a signaling cascade that leads to the

release of calcium from internal stores.

The diagram below illustrates the normal mGluR5 signaling pathway and how PF-06422913 inhibits it.
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PF-06422913 binds mGluR5 allosterically to inhibit glutamate-induced calcium signaling [5] [6] [1].

This pathway shows that PF-06422913 does not block glutamate's binding site but reduces the receptor's

responsiveness, effectively dampening downstream excitatory signaling [4].

Critical Preclinical Safety Findings

A critical consideration for drug development is a specific safety signal observed across the class of mGluR5

NAMs. In preclinical studies using cynomolgus macaques, multiple mGluR5 NAMs, including PF-

06422913, induced skin lesions [7].

Pathology: The lesions were consistent with a delayed type-IV hypersensitivity reaction (a cell-

mediated immune response) [7].
Clinical Signs: After 8-9 days of dosing, animals developed skin lesions in multiple locations, with

prominent effects in the genital region of males and generalized erythema in both sexes [7].
Microscopic Features: Characterized by lymphocytic interface inflammation, subepidermal
bullae, and individual keratinocyte vacuolation/necrosis [7].
Immune Cell Infiltrate: Primarily composed of CD3 and CD4 positive T lymphocytes with minimal

macrophages [7].
Rechallenge: Upon re-exposure after a dosing holiday, lesions developed with a more rapid onset,

indicating an adaptive immune memory response [7].

This finding was consistent across different chemical structures ("chemotypes"), suggesting a potential class-

level risk related to the mGluR5 mode of action rather than a single molecule's off-target effect [7].
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mGluR5 is a therapeutic target for various neurological and psychiatric disorders, including addiction,

anxiety, Parkinson's disease levodopa-induced dyskinesia, and Fragile X syndrome [4]. While several

mGluR5 NAMs have advanced to clinical trials, the skin toxicity identified in non-human primates has been

a significant challenge for development [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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